Lithium hexafluorotitanate

Specification

• CAS No.: 21729-09-9
• Molecular Formula: C2H6O2.Li

Introduction

Chemical Properties and Structure

Molecular Composition and Formula

Lithium hexafluorotitanate has the chemical formula Li₂TiF₆, indicating that each molecule contains two lithium atoms, one titanium atom, and six fluorine atoms. The compound is also known by several synonyms including:

• Lithium fluorotitanate(IV)

• Dilithium hexafluorotitanate

• Dilithium hexafluorotitanate(2-)

• Titanate(2-), hexafluoro-, dilithium

• Lithium titanium fluoride (Li₂TiF₆)

The CAS registry number for lithium hexafluorotitanate is 19193-50-1, which serves as its unique identifier in chemical databases.

Crystal Structure

Lithium hexafluorotitanate forms crystals belonging to the tetragonal crystal system with a space group of P4₂/mnm (no. 136). This crystalline structure is three-dimensional and is described as beta Vanadium nitride-derived. The compound's structure plays a crucial role in determining its physical properties and performance in various applications.

The compound is known to form hydrates with the formula Li₃TiF₆·xH₂O, indicating its ability to incorporate water molecules into its crystal structure. This property affects its stability and reactivity under different environmental conditions.

Physical Properties

Basic Physical Characteristics

Lithium hexafluorotitanate possesses several distinctive physical properties that make it suitable for specialized applications. While some physical data remains incomplete in the scientific literature, the following properties have been documented:

Property	Value
Molecular Weight	175.74 g/mol
Alternative Molecular Weight Calculation	168.80 g/mol
Crystal System	Tetragonal
Space Group	P4₂/mnm (no. 136)
Polycrystalline Dielectric Constant	2.44 / 8.85
Refractive Index	1.56
Ferroelectric Properties	Unknown

The slight discrepancy in molecular weight values between different sources may be due to different calculation methods or rounding practices.

Electrochemical Properties

Lithium hexafluorotitanate is particularly valued for its electrochemical properties, which include high ionic conductivity and excellent thermal stability. These characteristics make it an ideal candidate for use in lithium-ion batteries and other energy storage applications. The compound demonstrates favorable properties for fast ion transport, which can contribute to quicker charging times and improved energy density in battery applications.

Research indicates that solid-state batteries using lithium hexafluorotitanate can achieve higher energy densities, potentially leading to longer-range electric vehicles and more efficient energy storage solutions. The compound's ability to enhance the performance of lithium-ion batteries while improving safety aspects has driven significant interest in its further development and application.

Synthesis Methods

Traditional Synthesis Approaches

Several methods have been developed for synthesizing lithium hexafluorotitanate, with the most common approach involving the interaction of titanium-containing compounds with lithium fluoride in the presence of hydrofluoric acid. The traditional synthesis can be outlined as follows:

• Interaction of titanium hydroxide or titanium oxide with hydrofluoric acid

• Reaction of lithium fluoride with hydrofluoric acid

• Combination of the resulting solutions to form lithium hexafluorotitanate

Advanced Synthesis Process

A more detailed synthesis process has been described in patent literature, consisting of multiple steps:

• Preparation of a 25% titanium dioxide (TiO₂) suspension

• Addition of 60% hydrofluoric acid dropwise to the suspension under heating and stirring to obtain transparent fluorotitanic acid (H₂TiF₆) solution

• Preparation of a 30% lithium carbonate suspension with pure water

• Addition of 60% hydrofluoric acid to the lithium carbonate suspension to obtain lithium fluoride

• Filtration and washing of the lithium fluoride suspension

• Preparation of a 30% lithium fluoride suspension with the filtered lithium fluoride

• Dropwise addition of the lithium fluoride suspension to the fluorotitanic acid solution to prepare lithium hexafluorotitanate

Recent Improvements in Synthesis

In 2022, BOC Sciences introduced a new, more efficient synthesis method for lithium hexafluorotitanate, resulting in lower production costs. This advancement represents an important development in making the compound more economically viable for commercial applications. Innovations in synthesis methods are crucial for expanding the scalability and accessibility of lithium hexafluorotitanate for industrial applications.

Applications

Battery Technology

The most prominent application of lithium hexafluorotitanate is in advanced battery technology, particularly lithium-ion batteries. The compound's unique properties make it valuable for enhancing several aspects of battery performance:

As the global shift toward electric vehicles accelerates, with projections suggesting that over 30% of new car sales will be electric by 2030, the demand for high-performance battery materials like lithium hexafluorotitanate is expected to grow significantly.

Aerospace and Defense Applications

The aerospace and defense sectors have recognized the advantages of lithium hexafluorotitanate, particularly for applications requiring lightweight and efficient power sources. The compound's ability to withstand extreme temperatures and pressures while maintaining efficiency makes it suitable for these demanding environments.

Recent tests conducted on battery prototypes incorporating lithium hexafluorotitanate have shown a 30% increase in energy retention compared to traditional lithium-ion batteries. This improvement is particularly valuable for aerospace applications, including drones and satellites, where weight considerations and performance reliability are critical factors.

Market Analysis and Projections

Current Market Status

The global lithium hexafluorotitanate market is experiencing notable growth, driven primarily by advancements in battery technology and the increasing adoption of electric vehicles. The compound has emerged as a critical component in high-performance energy storage systems, with applications expanding beyond automotive to include aerospace, defense, and renewable energy sectors.

The market is characterized by ongoing research and development activities aimed at enhancing production efficiency and reducing costs. Key market participants are investing in innovative synthesis methods and exploring new applications to gain competitive advantages.

Growth Projections

According to market analyses, the lithium hexafluorotitanate market is expected to grow at a compound annual growth rate (CAGR) of 7.9% during the forecast period. This growth is driven by several factors:

• Expanding Electric Vehicle Market: The continued growth of the electric vehicle sector, particularly in regions like China, North America, and Europe, is creating significant demand for advanced battery materials.

• Technological Advancements: Ongoing innovations in battery technology are increasing the demand for high-performance materials like lithium hexafluorotitanate.

• Government Policies: Supportive government policies and incentives for green technology adoption are creating favorable conditions for market expansion.

• Increasing Environmental Awareness: Rising environmental consciousness and stricter regulatory frameworks are driving the transition toward sustainable energy solutions, including advanced battery technologies.

Regional Market Dynamics

The Asia-Pacific region, particularly China and Japan, stands out as a pivotal area for market expansion. China, as the largest electric vehicle market globally, has seen significant investments aimed at localizing battery supply chains, including the production of lithium hexafluorotitanate. Government policies supporting the transition to electric mobility, such as China's target for 20% of all vehicles sold to be electric by 2025, further drive market growth in the region.

North America and Europe also represent important markets for lithium hexafluorotitanate, with increasing investments in battery technology and renewable energy storage solutions.

Challenges and Opportunities

Supply Chain Considerations

The production of lithium hexafluorotitanate faces challenges related to raw material availability and price fluctuations. Volatility in lithium and titanium feedstock prices can significantly impact the cost and availability of the compound. These fluctuations have prompted manufacturers to seek more stable sourcing strategies, which could influence production rates and market supply.

Additionally, the handling of hydrofluoric acid—a key reactant in the synthesis process—presents safety concerns that require careful management and specialized equipment. These factors contribute to the complexity of scaling up production to meet growing demand.

Research and Development Opportunities

Despite challenges, significant opportunities exist for further innovation in the lithium hexafluorotitanate market:

• Improved Synthesis Methods: Development of more efficient, cost-effective, and environmentally friendly synthesis processes presents a significant opportunity for market players.

• Advanced Applications: Exploration of new applications for lithium hexafluorotitanate beyond current uses could open additional market segments.

• Performance Enhancement: Research focused on enhancing the compound's properties to improve battery performance further could drive increased adoption.

• Sustainability Initiatives: Development of recycling processes for lithium hexafluorotitanate-containing materials could address environmental concerns and resource scarcity issues.